Cas no 1886967-78-7 (3-(1,1-difluoroethyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-(1,1-difluoroethyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 1886967-78-7
• MF: C₈H₁₀F₂O₂
• MW: 176.16
• MDL: MFCD29767892
• CID: 5096519
• PubChem ID: 118941236
• Update Time: 2026-03-02

3-(1,1-difluoroethyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-difluoroethyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(1,1-difluoroethyl)-
• SCHEMBL17586313
• 1886967-78-7
• AT20440
• EN300-27713413
• EN300-21684078
• PS-20415
• CS-0078474
• SY324096
• 3-(1,1-difluoroethyl)bicyclo[1.1.1]pentane-1-carboxylicacid
• WFODSJKTDGDWBD-UHFFFAOYSA-N
• MFCD29767892

• MDL： MFCD29767892
• Inchi： 1S/C8H10F2O2/c1-6(9,10)8-2-7(3-8,4-8)5(11)12/h2-4H2,1H3,(H,11,12)
• InChI Key： WFODSJKTDGDWBD-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC(C(F)(F)C)(C1)C2

Computed Properties

• Exact Mass: 176.06488588g/mol
• Monoisotopic Mass: 176.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids